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Compound of Interest

Compound Name: Ynt-185

Cat. No.: B15617110 Get Quote

For researchers, scientists, and drug development professionals working with the potent,

selective orexin type-2 receptor agonist Ynt-185, a comprehensive understanding of safety and

handling protocols is paramount. This document provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safe and effective

use of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
The selection and consistent use of appropriate Personal Protective Equipment (PPE) is the

first line of defense against accidental exposure to Ynt-185. The following table summarizes

the recommended PPE for various laboratory activities involving this compound.
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Activity Recommended PPE Rationale

Receiving and Unpacking
- Nitrile gloves- Safety glasses-

Lab coat

To protect against potential

external contamination of the

shipping container.

Weighing and Aliquoting (Solid

Form)

- Primary: Chemical fume hood

or ventilated balance

enclosure- PPE: - Double

nitrile gloves - Disposable full-

coverage lab coat or gown -

Safety goggles - N95 respirator

or higher (e.g., PAPR)

High risk of aerosolization of

potent powder. Engineering

controls are critical. Full

respiratory and skin protection

is necessary to prevent

inhalation and dermal

absorption.

Solution Preparation

- Primary: Chemical fume

hood- PPE: - Nitrile gloves -

Lab coat - Safety goggles or

safety glasses with side

shields

To protect against splashes of

the compound in solution.

In Vitro / In Vivo Dosing
- Nitrile gloves- Lab coat-

Safety glasses

To prevent skin and eye

contact during experimental

procedures.

Waste Disposal
- Nitrile gloves- Lab coat-

Safety goggles

To protect against contact with

contaminated waste materials.

Operational Plan: Step-by-Step Guidance
A systematic approach to handling Ynt-185 is crucial for maintaining a safe laboratory

environment. The following step-by-step operational plan outlines the key stages from receiving

the compound to its use in experiments.

Receiving and Storage
Inspection: Upon receipt, visually inspect the shipping container for any signs of damage or

leakage. If the container is compromised, do not open it and contact your institution's

Environmental Health and Safety (EHS) office immediately.
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Storage: Ynt-185 should be stored in a cool, dry, and well-ventilated area away from

incompatible materials. Recommended storage temperatures are -20°C for short-term

storage (up to 1 month) and -80°C for long-term storage (up to 6 months).[1] Always refer to

the manufacturer's instructions for specific storage conditions. The storage location should

be clearly labeled as containing a potent compound.

Weighing and Solution Preparation
Preparation: Before handling solid Ynt-185, ensure that a designated chemical fume hood or

ventilated balance enclosure is clean and operational. Prepare all necessary equipment,

including spatulas, weigh boats, and vials, within the containment area.

Weighing: Wear the appropriate PPE as outlined in the table above. Carefully weigh the

desired amount of Ynt-185. Handle the compound gently to minimize the generation of

airborne particles.

Dissolving: In a chemical fume hood, add the appropriate solvent to the vial containing the

weighed Ynt-185. Ynt-185 is soluble in DMSO.[1] Close the vial securely and vortex or

sonicate as needed to ensure complete dissolution.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and your initials.

Experimental Use
Dilutions: Perform all dilutions of the stock solution within a chemical fume hood.

Administration: When performing in vitro or in vivo experiments, handle all solutions

containing Ynt-185 with care to avoid splashes and aerosols.

Cleanup: After each use, decontaminate all surfaces and equipment that may have come

into contact with Ynt-185. A suitable decontamination solution, such as a 10% bleach

solution followed by a water rinse, should be used.

Disposal Plan
Proper disposal of Ynt-185 and all contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance. All waste generated from handling Ynt-185
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should be treated as hazardous chemical waste.

Solid Waste:

Ynt-185 Powder: Unused or expired solid Ynt-185 must be disposed of as hazardous

chemical waste. Do not dispose of it in the regular trash.

Contaminated PPE: All disposable PPE, including gloves, lab coats, and respirators, that

has come into contact with Ynt-185 should be collected in a designated, labeled

hazardous waste bag.

Contaminated Labware: Disposable labware, such as weigh boats and pipette tips, should

be collected in a puncture-proof hazardous waste container.

Liquid Waste:

Unused Solutions: Unused stock solutions and dilutions of Ynt-185 must be collected in a

clearly labeled, sealed hazardous waste container.

Contaminated Solvents: Solvents used for cleaning and decontamination should also be

collected as hazardous waste.

Waste Labeling and Storage: All hazardous waste containers must be clearly labeled with

"Hazardous Waste," the full chemical name ("Ynt-185"), and the approximate concentration

and volume. Store waste containers in a designated satellite accumulation area away from

general lab traffic.

Waste Pickup: Contact your institution's EHS office to arrange for the pickup and disposal of

all Ynt-185 hazardous waste.

Experimental Workflow for Handling Ynt-185
The following diagram illustrates the standard workflow for handling Ynt-185 in a research

laboratory, from receiving the compound to the final disposal of waste.
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Caption: Workflow for safe handling and disposal of Ynt-185.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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